Cas no 553-97-9 (p-Toluquinone)

p-Toluquinone Properties

Names and Identifiers

• Methyl-p-benzoquinone
• Toluquinone
• p-Toluquinone
• 2-methylcyclohexa-2,5-diene-1,4-dione
• 2-methyl-1,4-benzoquinone
• 2-methylbenzo-1,4-quinone
• 2-methylbenzoquinone
• 2-methyl-p-benzoquinone
• 2-Methylquinone
• methyl-1,4-benzoquinone
• Methylbenzoquinone
• Methylquinone
• monomethyl-1,4-benzoquinone
• p-Benzoquinone,2-methyl
• Tolylquinone
• Methyl-p-quinone
• 2-Methyl-2,5-cyclohexadiene-1,4-dione
• AI3-14931
• WLN: L6V DVJ B1
• Methyl-p-benzoquinone, 99%
• 1,4-Toluchinon [Czech]
• 2-Methyl-p-quinone
• NSC 405002
• M0159
• 1,4-Toluquinone
• Cresoquinone
• CHEMBL358225
• Toluchinon
• 1,4-Benzoquinone, 2-methyl-
• AKOS000492981
• NSC-1
• 2,5-Cyclohexadiene-1,4-dione, 2-methyl-
• AS-15293
• Methyl-p-benzoquinone, 98%
• EINECS 209-056-2
• EN300-18167
• W-105565
• Z57248271
• MFCD00001603
• NSC-405002
• 2-Methylbenzo-1,4-quinone #
• 2-Methyl-[1,4]benzoquinone
• p-Benzoquinone, 2-methyl-
• BDBM24780
• NS00020839
• Q27291795
• CCRIS 7148
• 2-Methyl-1,4-benzochinon [Czech]
• METHYL QUINONE
• A830622
• 2-methyl benzoquinone
• DTXSID8060290
• 2-Methylbenzoquinone-1,4
• UNII-VF06HB6AZN
• NSC405002
• T1244
• NSC1
• FT-0652794
• InChI=1/C7H6O2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H
• 553-97-9
• 2,4-dione, 2-methyl-
• Toluquinone (VAN)
• VF06HB6AZN
• 1,4-Toluchinon
• 2-Methyl-1,4-benzochinon
• 2-Methyl-1,4-quinone
• CS-W011196
• HSDB 5495
• SCHEMBL49207
• 2-METHYL-1,4-BENZOQUINONE [HSDB]
• 2-methyl-1,4-benzoquinone, 9
• para-Toluquinone
• O-methyl benzoquinone
• 2-Methyl-2,5-cyclohexadiene-1,4-dione;p-Toluquinone
• BBL037012
• STK006340
• +Expand

• MDL： MFCD00001603
• InChIKey： VTWDKFNVVLAELH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3
• SMILES： O=C1C(C)=CC(C=C1)=O

Computed Properties

• Exact Mass: 122.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 122.036779
• Heavy Atom Count: 9
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.64070
• PSA: 34.14000
• Refractive Index: 1.5286 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 186.6°C at 760 mmHg
• Melting Point: 66.0 to 69.0 deg-C
• Flash Point: 64.9±17.4 °C
• Color/Form: Pale yellow or golden yellow crystals.
• Sensitiveness: Sensitive to light
• Density: 1.0800

p-Toluquinone Security Information

• Symbol: GHS07
• RTECS：DK6300000
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S26-S45-S37/39-S28A
• Packing Group：II; III
• Packing Group：II; III
• Risk Phrases：R25; R36/37/38
• Hazard Level：4.1
• Dangerous goods sign： T
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Argon filled storage
• Risk Phrases： R25;R36/37/38
• Signal Word：warning
• TSCA：Yes
• FLUKA BRAND F CODES：8

p-Toluquinone Customs Data

• HS CODE：29146990
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons